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Compound of Interest

Compound Name: 3,5-Dibromo-4-iodotoluene

Cat. No.: B071322 Get Quote

Physicochemical Properties of 3,5-Dibromo-4-
iodotoluene
3,5-Dibromo-4-iodotoluene is a halogenated aromatic compound with the chemical formula

C₇H₅Br₂I.[1][2] Its molecular weight is 375.83 g/mol .[1][2] This compound serves as a building

block in organic synthesis. The key physical properties are summarized in the table below.

Property Value Reference

CAS Number 175278-10-1 [1]

Molecular Formula C₇H₅Br₂I [1][2]

Molecular Weight 375.83 g/mol [1][2]

Melting Point 69-72°C [1]

Boiling Point 126-128°C at 0.4 mmHg [1]

Experimental Protocols for Physical Property
Determination
While specific experimental procedures for the synthesis and characterization of 3,5-Dibromo-
4-iodotoluene are not readily available in public literature, this section outlines established
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methodologies for determining the melting and boiling points of solid organic compounds.

These protocols are based on standard laboratory practices.

Synthesis Context
A plausible synthetic route for 3,5-Dibromo-4-iodotoluene starts from 4-Methylaniline

hydrochloride.[3] The synthesis would typically involve a multi-step process, likely including

diazotization followed by halogenation reactions to introduce the bromine and iodine atoms

onto the toluene ring. After synthesis, the crude product would be purified, for example by

recrystallization, and its identity and purity confirmed by analytical techniques such as NMR

spectroscopy, mass spectrometry, and determination of its physical constants.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically suggests a high degree of purity, whereas a broad melting range often indicates the

presence of impurities.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if the sample is not a fine powder)

Procedure:

Sample Preparation: A small amount of dry, purified 3,5-Dibromo-4-iodotoluene is finely

powdered.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the sample into the sealed end. A

sample height of 2-3 mm is optimal.
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Measurement: The loaded capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute,

especially when approaching the expected melting point.

Observation: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes a clear liquid (T2) are recorded. The

melting point is reported as the range T1-T2.

Boiling Point Determination (under reduced pressure)
Since 3,5-Dibromo-4-iodotoluene has a relatively high boiling point at atmospheric pressure,

which can lead to decomposition, its boiling point is determined under reduced pressure

(vacuum).

Apparatus:

Short-path distillation apparatus or a small-scale distillation setup

Round-bottom flask

Thermometer

Heating mantle

Vacuum pump and pressure gauge (manometer)

Boiling chips or a magnetic stirrer

Procedure:

Apparatus Setup: A small amount of purified 3,5-Dibromo-4-iodotoluene is placed in the

round-bottom flask along with boiling chips. The distillation apparatus is assembled, ensuring

all joints are properly sealed.

Vacuum Application: The system is connected to a vacuum pump, and the pressure is

lowered to the desired level (e.g., 0.4 mmHg).
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Heating: The flask is gently heated.

Observation: The temperature is monitored closely. The boiling point is the temperature at

which the liquid boils and a steady stream of condensate is observed on the thermometer

bulb. This temperature is recorded along with the corresponding pressure.

Pressure Correction: If necessary, the boiling point at a different pressure can be estimated

using a nomograph or the Clausius-Clapeyron equation.

Characterization Workflow
The following diagram illustrates the logical workflow for the synthesis and characterization of

3,5-Dibromo-4-iodotoluene, culminating in the determination of its physical properties.
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Caption: Workflow for Synthesis and Physical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Phone: (601) 213-4426
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